Cas no 15968-02-2 (1,3-Benzenedicarboxylicacid, 5-(1,1-dimethylethyl)-, potassium salt (1:2))

1,3-Benzenedicarboxylicacid, 5-(1,1-dimethylethyl)-, potassium salt (1:2) structure
15968-02-2 structure
Product Name:1,3-Benzenedicarboxylicacid, 5-(1,1-dimethylethyl)-, potassium salt (1:2)
CAS No:15968-02-2
MF:C12H12K2O4
MW:298.417885780334
CID:205917
PubChem ID:117421
Update Time:2025-04-19

1,3-Benzenedicarboxylicacid, 5-(1,1-dimethylethyl)-, potassium salt (1:2) Chemical and Physical Properties

Names and Identifiers

    • 1,3-Benzenedicarboxylicacid, 5-(1,1-dimethylethyl)-, potassium salt (1:2)
    • dipotassium 5-tert-butylisophthalate
    • dipotassium,5-tert-butylbenzene-1,3-dicarboxylate
    • 1,3-Benzenedicarboxylic acid, 5-(1,1-dimethylethyl)-, dipotassium salt
    • Isophthalic acid, 5-tert-butyl-, dipotassium salt
    • 15968-02-2
    • dipotassium;5-tert-butylbenzene-1,3-dicarboxylate
    • NS00086355
    • DTXSID20889652
    • EINECS 240-107-1
    • 1,3-Benzenedicarboxylic acid, 5-(1,1-dimethylethyl)-, potassium salt (1:2)
    • Inchi: 1S/C12H14O4.2K/c1-12(2,3)9-5-7(10(13)14)4-8(6-9)11(15)16;;/h4-6H,1-3H3,(H,13,14)(H,15,16);;/q;2*+1/p-2
    • InChI Key: WSEOCKWZDYMTPH-UHFFFAOYSA-L
    • SMILES: [K+].[K+].[O-]C(C1C=C(C(=O)[O-])C=C(C=1)C(C)(C)C)=O

Computed Properties

  • Exact Mass: 298.00096
  • Monoisotopic Mass: 298.000973
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 1
  • Complexity: 257
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 80.3

Experimental Properties

  • Density: g/cm3
  • Boiling Point: 400°Cat760mmHg
  • Flash Point: 209.8°C
  • PSA: 80.26
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